N-Isobutyryl-3'-O-acetyl-2'-deoxyguanosine
Overview
Description
N-Isobutyryl-3'-O-acetyl-2'-deoxyguanosine is a useful research compound. Its molecular formula is C16H21N5O6 and its molecular weight is 379.37 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Synthesis and Reactivity
- 8-Fluoro-N-2-isobutyryl-2′-deoxyguanosine Synthesis : A study by Solodinin et al. (2020) explored the synthesis of 8-Fluoro-N-2-isobutyryl-2′-deoxyguanosine from N-2-isobutyryl-2′-deoxyguanosine. They found it to be labile under acidic conditions but stable in dichloroacetic acid, commonly used in solid-phase synthesis. However, incorporation into oligonucleotides via phosphoramidite chemistry-based solid-phase synthesis was challenging, indicating the need for alternative N-protecting groups or modified synthesis conditions (Solodinin et al., 2020).
Deacylation and Stability
- Deacylation Study : Liguori et al. (1994) investigated the deacylation kinetics of 2-N-isobutyryl-2′ and 2-N-isobutyryl-6-O-methyl-2′-deoxyguanosine. They found differences in the deblocking requirements for these compounds, which were correlated with the availability of the enolizable lactam function of the guanine ring (Liguori et al., 1994).
Applications in Oligonucleotide Synthesis
- Oligodeoxyribonucleotide Synthesis : A study by Matsuzaki et al. (1987) discussed the use of N2-isobutyryl-N1,N2-bis(isobutyryloxy)ethylenedeoxyguanosine in oligodeoxyribonucleotide synthesis, employing phenylthio group as a phosphate protecting group. This approach was used in the solid-phase method, indicating its potential in creating specific DNA sequences (Matsuzaki et al., 1987).
Exploration in Antineoplastic Activities
- Antineoplastic Agent Research : Sood et al. (1992) observed that N2-Isobutyryl-2'-deoxyguanosine-N7-cyanoborane derivatives have potent antineoplastic activities, showing effectiveness against various human tissue culture tumor cells. This finding suggests a potential therapeutic application in cancer treatment (Sood et al., 1992).
Other Studies
- Photoproduct Formation Research : Sharma et al. (1989) explored the formation of photoproducts from 2'-deoxyguanosine under acetone photosensitization, providing insights into photochemical transformations relevant in DNA damage and repair studies (Sharma et al., 1989).
Properties
IUPAC Name |
[(2R,3S,5R)-2-(hydroxymethyl)-5-[2-(2-methylpropanoylamino)-6-oxo-1H-purin-9-yl]oxolan-3-yl] acetate | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H21N5O6/c1-7(2)14(24)19-16-18-13-12(15(25)20-16)17-6-21(13)11-4-9(26-8(3)23)10(5-22)27-11/h6-7,9-11,22H,4-5H2,1-3H3,(H2,18,19,20,24,25)/t9-,10+,11+/m0/s1 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BRWRDMMDQJQLQS-HBNTYKKESA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)C(=O)NC1=NC2=C(C(=O)N1)N=CN2C3CC(C(O3)CO)OC(=O)C | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CC(C)C(=O)NC1=NC2=C(C(=O)N1)N=CN2[C@H]3C[C@@H]([C@H](O3)CO)OC(=O)C | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H21N5O6 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID10451943 | |
Record name | CTK2G9546 | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID10451943 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
379.37 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
74925-81-8 | |
Record name | CTK2G9546 | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID10451943 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.